Antipyrine

• CAS No.: 60-80-0
• Product Name: Antipyrine
• Molecular Formula: C11H12N2O
• Molecular Weight: 188.23g/mol
• IUPAC Name: 1,5-dimethyl-2-phenylpyrazol-3-one
• Standard InChI: InChI=1S/C11H12N2O/c1-9-8-11(14)13(12(9)2)10-6-4-3-5-7-10/h3-8H,1-2H3
• Standard InChIKey: VEQOALNAAJBPNY-UHFFFAOYSA-N
• SMILES: CC1=CC(=O)N(N1C)C2=CC=CC=C2
• Canonical SMILES: CC1=CC(=O)N(N1C)C2=CC=CC=C2
• Appearance: Solid,COLOURLESS CRYSTALS OR WHITE POWDER.
• Boiling Point: 319 °C; 319.0 °C
• Density: Relative density (water = 1): 1.19
• Melting Point: 114 °C; 114.0 °C; 114°C; 113 °C
• Physical Description: Solid; COLOURLESS CRYSTALS OR WHITE POWDER.
• Description: Antipyrine, also known as phenazone or anodynin, belongs to the class of organic compounds known as phenylpyrazoles. Phenylpyrazoles are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group. Antipyrine exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Antipyrine has been detected in multiple biofluids, such as urine and blood. Within the cell, antipyrine is primarily located in the cytoplasm. In humans, antipyrine is involved in the antipyrine action pathway.; Antipyrine is a pyrazolone derivative that is 1,2-dihydropyrazol-3-one substituted with methyl groups at C-1 and C-5 and with a phenyl group at N-2. It has a role as a non-narcotic analgesic, an antipyretic, a non-steroidal anti-inflammatory drug, a cyclooxygenase 3 inhibitor, a xenobiotic and an environmental contaminant.; An analgesic and antipyretic that has been given by mouth and as ear drops. Antipyrine is often used in testing the effects of other drugs or diseases on drug-metabolizing enzymes in the liver. (From Martindale, The Extra Pharmacopoeia, 30th ed, p29)
• Solubility: 51900 mg/L (at 25 °C); 0.27 M; 4.74e+01 g/L; Solubility in water: very good; 25.2 [ug/mL]
• Synonyms: Anodynin; Antipyrine; Phenazone; Pyramidone
• PubChem Compound: 2206
• Last Modified: Nov 11 2021